Kresoxim-methyl-d7
Overview
Description
Kresoxim-methyl-d7 is a deuterated form of kresoxim-methyl, a strobilurin fungicide. It is primarily used as an internal standard for the quantification of kresoxim-methyl by gas chromatography or liquid chromatography-mass spectrometry. Kresoxim-methyl itself is known for its broad-spectrum fungicidal activity, inhibiting mitochondrial respiration in fungal cells .
Preparation Methods
The synthesis of kresoxim-methyl-d7 involves the incorporation of deuterium atoms into the kresoxim-methyl molecule. This can be achieved through various synthetic routes, typically involving the use of deuterated reagents. The industrial production of this compound follows similar principles but on a larger scale, ensuring high purity and consistency for analytical applications .
Chemical Reactions Analysis
Kresoxim-methyl-d7, like its non-deuterated counterpart, undergoes several types of chemical reactions:
Oxidation: This reaction can lead to the formation of various oxidized products.
Reduction: Under specific conditions, this compound can be reduced to simpler compounds.
Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts.
Scientific Research Applications
Kresoxim-methyl-d7 is extensively used in scientific research, particularly in the fields of chemistry and biology. Its primary application is as an internal standard in analytical chemistry, where it helps in the accurate quantification of kresoxim-methyl in various samples. This is crucial for studies involving environmental monitoring, food safety, and pesticide residue analysis. Additionally, this compound is used in studies investigating the biochemical pathways and environmental fate of strobilurin fungicides .
Mechanism of Action
The mechanism of action of kresoxim-methyl-d7 is similar to that of kresoxim-methyl. It inhibits mitochondrial respiration by binding to the cytochrome bc1 complex, thereby blocking electron transport and ATP synthesis in fungal cells. This leads to the disruption of energy production and ultimately the death of the fungal cells .
Comparison with Similar Compounds
Kresoxim-methyl-d7 is unique due to its deuterated nature, which makes it an ideal internal standard for mass spectrometry. Similar compounds include other strobilurin fungicides such as azoxystrobin, trifloxystrobin, and pyraclostrobin. These compounds also inhibit mitochondrial respiration but differ in their chemical structures and specific applications. This compound stands out due to its use in analytical chemistry for the precise quantification of kresoxim-methyl .
properties
Molecular Formula |
C18H19NO4 |
|---|---|
Molecular Weight |
320.4 g/mol |
IUPAC Name |
methyl (2Z)-2-methoxyimino-2-[2-[[2,3,4,5-tetradeuterio-6-(trideuteriomethyl)phenoxy]methyl]phenyl]acetate |
InChI |
InChI=1S/C18H19NO4/c1-13-8-4-7-11-16(13)23-12-14-9-5-6-10-15(14)17(19-22-3)18(20)21-2/h4-11H,12H2,1-3H3/b19-17-/i1D3,4D,7D,8D,11D |
InChI Key |
ZOTBXTZVPHCKPN-WAMRTUIGSA-N |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])C([2H])([2H])[2H])OCC2=CC=CC=C2/C(=N/OC)/C(=O)OC)[2H])[2H] |
Canonical SMILES |
CC1=CC=CC=C1OCC2=CC=CC=C2C(=NOC)C(=O)OC |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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